Cas no 1339875-38-5 (4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1339875-38-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5919908
• PubChem ID: 63939418
• Update Time: 2025-10-30

4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(tetrahydro-3-furanyl)-
• 4-(Tetrahydrofuran-3-yl)pyrrolidine-3-carboxylic acid
• 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid
• AKOS013254591
• 1339875-38-5
• CS-0291624
• 4-(oxolan-3-yl)pyrrolidine-3-carboxylicacid
• EN300-1456068

• Inchi： 1S/C9H15NO3/c11-9(12)8-4-10-3-7(8)6-1-2-13-5-6/h6-8,10H,1-5H2,(H,11,12)
• InChI Key： RVXVUIWJSOZYOC-UHFFFAOYSA-N
• SMILES： N1CC(C2CCOC2)C(C(O)=O)C1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 350.6±42.0 °C(Predicted)
• pka: 3.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1339875-38-5)

4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1339875-38-5) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and oxolan-3-yl substitution, exhibits promising potential in drug discovery and development. Its molecular structure combines a five-membered oxolane (tetrahydrofuran) ring with a pyrrolidine scaffold, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors and peptidomimetics. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of targeted therapies for diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid?" The synthesis typically involves multi-step reactions, including cyclization and functional group interconversion. Advanced techniques like asymmetric catalysis and microwave-assisted synthesis have been explored to improve yield and enantioselectivity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic protocols.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its pharmacokinetic profile. Studies have shown that 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid exhibits moderate water solubility, making it suitable for formulation in aqueous-based drug delivery systems. Its logP value suggests balanced membrane permeability, a desirable trait for oral bioavailability.

Another trending topic in the scientific community is the structure-activity relationship (SAR) of pyrrolidine derivatives. Researchers are investigating how modifications to the oxolan-3-yl moiety or the carboxylic acid group influence biological activity. For instance, esterification or amidation of the carboxylic acid can enhance target binding affinity or metabolic stability, addressing common challenges in drug development.

From an industrial perspective, 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid is gaining traction as a high-value intermediate in contract manufacturing organizations (CMOs). Its scalability and compatibility with continuous flow chemistry make it an attractive candidate for large-scale production. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the rising demand for tailor-made pharmacophores.

In conclusion, 4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1339875-38-5) represents a compelling case study in modern drug discovery. Its structural features, synthetic accessibility, and therapeutic potential align with key industry trends, including fragment-based drug design and precision medicine. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.